Well-ordered TiO2nanostructures fabricated using surface relief gratings on polymer films

Journal of Materials Chemistry Pub Date: 2005-11-16 DOI: 10.1039/B512104C

Abstract

Well-ordered TiO2 nanostructures such as 1-dimensional nanowire arrays, 2-dimensional square and hexagonal hole arrays, and 3-dimensional wire junction arrays were fabricated by a simple, controllable, economical, and reproducible method using surface relief gratings on azobenzene-functionalized polymer films as a template in the sol–gel reaction of a Ti precusor. In addition, as an application of TiO2 nanostructure, transparent electrodes were patterned by selective dry etching with the TiO2 nanowire array etch mask. Scanning electron microscope and atomic force microscope images confirmed the successful formation of a variety of well-ordered TiO2 nanostructures and nanopatterning of transparent electrodes.

Graphical abstract: Well-ordered TiO2 nanostructures fabricated using surface relief gratings on polymer films
Recommended Literature